Cas no 1001797-93-8 (2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl]-N-phenylacetamide)

• Product Name: 2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl]-N-phenylacetamide
• CAS No: 1001797-93-8
• MF: C₁₈H₁₉N₅O₂
• MW: 337.375763177872
• CID: 6277512
• PubChem ID: 7254134
• Update Time: 2025-05-19

2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl]-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl]-N-phenylacetamide
• F2530-0004
• SR-01000021227-1
• HMS3523G16
• 2-[2-(3,5-dimethylpyrazol-1-yl)-4-methyl-6-oxopyrimidin-1-yl]-N-phenylacetamide
• 1001797-93-8
• AKOS005007808
• 2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methyl-6-oxopyrimidin-1(6H)-yl)-N-phenylacetamide
• SR-01000021227

• Inchi： 1S/C18H19N5O2/c1-12-10-17(25)22(11-16(24)20-15-7-5-4-6-8-15)18(19-12)23-14(3)9-13(2)21-23/h4-10H,11H2,1-3H3,(H,20,24)
• InChI Key： RKBCMUDQBCNGHX-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N=C(N2C(C)=CC(C)=N2)N1CC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 337.15387487g/mol
• Monoisotopic Mass: 337.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl]-N-phenylacetamide

Comprehensive Analysis of 2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl]-N-phenylacetamide (CAS No. 1001797-93-8)

2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl]-N-phenylacetamide (CAS 1001797-93-8) is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular architecture, featuring a pyrazole and dihydropyrimidinone core, positions it as a promising candidate for modulating biological pathways. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the prevalence of similar scaffolds in drug discovery.

The compound’s N-phenylacetamide moiety is a critical pharmacophore, often associated with bioactivity in medicinal chemistry. Recent studies highlight its relevance in addressing inflammatory pathways and metabolic disorders, aligning with trending topics like precision medicine and targeted therapy. Its 3,5-dimethylpyrazole segment further enhances lipophilicity, a property increasingly explored in blood-brain barrier penetration studies—a hot topic in neurodegenerative disease research.

From a synthetic chemistry perspective, CAS 1001797-93-8 exemplifies advancements in multi-component reactions (MCRs), a green chemistry approach reducing waste generation. This aligns with the growing demand for sustainable synthesis methods, frequently searched in academic and industrial forums. Analytical techniques such as HPLC-MS and NMR are essential for characterizing its purity, a common query among quality control professionals.

In agrochemical applications, derivatives of this compound show potential as plant growth regulators, resonating with global discussions on food security and sustainable agriculture. Its pyrimidinone core is structurally analogous to nucleotides, making it a subject of interest in RNA interference studies—a cutting-edge field in crop protection.

The compound’s stability under physiological conditions is another focal point. Researchers frequently investigate its hydrolytic degradation profile, a key consideration for formulation scientists. This ties into broader industry trends like drug delivery optimization and excipient compatibility, highly searched topics in pharmaceutical development circles.

Patent landscapes reveal that 1001797-93-8 is part of several proprietary formulations, particularly in oncology and dermatology. Its structure-activity relationship (SAR) is often compared to FDA-approved drugs, a comparative analysis frequently requested in peer-reviewed literature. The rise of AI-assisted drug design has further amplified interest in such scaffolds, as machine learning models prioritize similar fragments for virtual screening.

Environmental fate studies of this compound are limited but crucial, given increasing regulatory scrutiny on persistent organic pollutants. Its biodegradation pathways could become a niche research area, especially with the European Chemicals Agency (ECHA) emphasizing eco-toxicological assessments.

In summary, 2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl]-N-phenylacetamide represents a multidisciplinary research opportunity. Its applications span from small-molecule therapeutics to agrochemical innovation, while its synthesis and analysis reflect modern chemistry’s shift toward sustainability and efficiency. As scientific communities prioritize molecular diversity and functional group compatibility, this compound will likely remain a subject of intensive investigation.